Cas no 1258622-66-0 (6-(3,5-Dimethoxyphenyl)nicotinic acid)
1258622-66-0 structure
Product name:6-(3,5-Dimethoxyphenyl)nicotinic acid
6-(3,5-Dimethoxyphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID40687854
- 1258622-66-0
- MFCD18085978
- 6-(3,5-Dimethoxyphenyl)nicotinic acid, 95%
- 6-(3,5-DIMETHOXYPHENYL)NICOTINIC ACID
- SCHEMBL22445704
- 6-(3,5-Dimethoxyphenyl)nicotinic acid
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- Inchi： InChI=1S/C14H13NO4/c1-18-11-5-10(6-12(7-11)19-2)13-4-3-9(8-15-13)14(16)17/h3-8H,1-2H3,(H,16,17)
- InChI Key： XWUJFAWIKJTJGT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 259.08445790Da
- Monoisotopic Mass: 259.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.7Ų
- XLogP3: 2
6-(3,5-Dimethoxyphenyl)nicotinic acid Related Literature
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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